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Compound of Interest

Compound Name: GNF-5837

Cat. No.: B607706 Get Quote

Audience: Researchers, scientists, and drug development professionals.

Introduction

GNF-5837 is a potent, selective, and orally bioavailable pan-Tropomyosin receptor kinase (Trk)

inhibitor.[1][2][3] It demonstrates antiproliferative effects in cells expressing TrkA, TrkB, and

TrkC fusion proteins with IC50 values of 11 nM, 9 nM, and 7 nM, respectively.[3] Accurate and

consistent preparation of stock solutions is a critical first step for ensuring reproducible and

reliable results in downstream biological assays. This document provides a detailed protocol for

the solubilization and storage of GNF-5837 in dimethyl sulfoxide (DMSO).

Quantitative Data Summary
For accurate preparation of stock solutions, refer to the batch-specific molecular weight

provided on the product's vial or Certificate of Analysis. The following table summarizes key

chemical properties of GNF-5837.
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Property Value Source(s)

CAS Number 1033769-28-6 [1][2][3][4]

Molecular Formula C₂₈H₂₁F₄N₅O₂ [3]

Molecular Weight 535.49 g/mol [1][2]

Solubility in DMSO
≥ 32 mg/mL (59.76 mM)[1] to

100 mg/mL (186.74 mM)[2]
[1][2]

Experimental Protocol
This protocol details the steps to prepare a 10 mM stock solution of GNF-5837 in 1 mL of

DMSO. Adjust calculations accordingly for different desired concentrations or volumes.

Materials and Equipment

GNF-5837 powder (crystalline solid)[3]

Anhydrous or high-purity Dimethyl Sulfoxide (DMSO)

Analytical balance

Microcentrifuge tubes or amber glass vials

Pipettes and sterile pipette tips

Vortex mixer

(Optional) Sonicator water bath

Procedure

Pre-Requisites:

Allow the GNF-5837 vial and DMSO to equilibrate to room temperature before opening to

prevent moisture condensation.
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Note: Hygroscopic or moisture-absorbing DMSO can significantly reduce the solubility of

the compound; it is highly recommended to use fresh, newly opened DMSO.[1][2]

Calculation of Required Mass:

Use the following formula to determine the mass of GNF-5837 needed:

Mass (mg) = Desired Concentration (mM) x Final Volume (mL) x Molecular Weight (

g/mol ) / 1000

Example for 1 mL of a 10 mM stock solution:

Mass (mg) = 10 mM x 1 mL x 535.49 g/mol / 1000

Mass (mg) = 5.35 mg

Weighing:

Carefully and accurately weigh out 5.35 mg of GNF-5837 powder using an analytical

balance. Transfer the powder to a sterile microcentrifuge tube or vial.

Dissolution:

Add 1 mL of high-purity DMSO to the vial containing the GNF-5837 powder.

Solubilization:

Cap the vial securely and vortex the solution until the compound is completely dissolved.

If dissolution is slow, gentle warming of the tube to 37°C for 10 minutes and/or brief

sonication in an ultrasonic bath can aid in solubilization.[5][6][7]

Storage and Handling:

Once fully dissolved, aliquot the stock solution into smaller, single-use volumes in sterile

microcentrifuge tubes. This prevents repeated freeze-thaw cycles which can degrade the

compound.

For long-term storage, store the aliquots at -20°C or -80°C.
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The stock solution is stable for at least one year when stored at -20°C and for up to two

years at -80°C.[1]

Visualized Workflow and Signaling Pathway
GNF-5837 Stock Solution Workflow

The following diagram illustrates the step-by-step workflow for preparing the GNF-5837 stock

solution.
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Caption: Workflow for GNF-5837 stock solution preparation.
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GNF-5837 Mechanism of Action

GNF-5837 acts as a pan-Trk inhibitor, blocking downstream signaling pathways crucial for cell

proliferation and survival.

Cell Membrane

Trk Receptors
(TrkA, TrkB, TrkC)

PI3K-Akt-mTOR
Pathway

Ras-Raf-MEK-ERK
Pathway

GNF-5837

Cell Proliferation
& Survival

Click to download full resolution via product page

Caption: GNF-5837 inhibits Trk receptors and downstream pathways.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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